Cas no 154569-14-9 (1H-Inden-6-ol,3-ethyl-2-(4-methoxyphenyl)-1-methyl-, (1R)-)

• Product name: 1H-Inden-6-ol,3-ethyl-2-(4-methoxyphenyl)-1-methyl-, (1R)-
• CAS No: 154569-14-9
• MF: C₁₉H₂₀O₂
• MW: 280.3609
• CID: 220601
• PubChem ID: 21125942

1H-Inden-6-ol,3-ethyl-2-(4-methoxyphenyl)-1-methyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-6-ol,3-ethyl-2-(4-methoxyphenyl)-1-methyl-, (1R)-
• 1H-Inden-6-ol,3-ethyl-2-(4-methoxyphenyl)-1-methyl-, (R)-
• (3R)-1-ethyl-2-(4-methoxyphenyl)-3-methyl-3H-inden-5-ol
• 154569-14-9
• DTXSID701204422
• (1R)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol
• (R)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol

• Inchi： InChI=1S/C19H20O2/c1-4-16-17-10-7-14(20)11-18(17)12(2)19(16)13-5-8-15(21-3)9-6-13/h5-12,20H,4H2,1-3H3/t12-/m1/s1
• InChI Key： PVAZIMYSHWSCCV-GFCCVEGCSA-N
• SMILES： COC1C=CC(C2[C@H](C)C3C=C(C=CC=3C=2CC)O)=CC=1

Computed Properties

• Exact Mass: 280.14633
• Monoisotopic Mass: 280.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 4.2